Cas no 2411276-97-4 (N-2-(3-oxomorpholin-4-yl)ethylprop-2-enamide)

• Product Name: N-2-(3-oxomorpholin-4-yl)ethylprop-2-enamide
• CAS No: 2411276-97-4
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5416183
• PubChem ID: 146108143
• Update Time: 2025-10-29

N-2-(3-oxomorpholin-4-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2738283113
• N-[2-(3-Oxomorpholin-4-yl)ethyl]prop-2-enamide
• 2411276-97-4
• EN300-26573863
• N-[2-(3-Oxo-4-morpholinyl)ethyl]-2-propenamide
• N-2-(3-oxomorpholin-4-yl)ethylprop-2-enamide

• Inchi： 1S/C9H14N2O3/c1-2-8(12)10-3-4-11-5-6-14-7-9(11)13/h2H,1,3-7H2,(H,10,12)
• InChI Key： QHGCNTRCTJFNEN-UHFFFAOYSA-N
• SMILES： C(NCCN1CCOCC1=O)(=O)C=C

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 471.8±45.0 °C(Predicted)
• pka: 14.34±0.46(Predicted)

Additional information on N-2-(3-oxomorpholin-4-yl)ethylprop-2-enamide

Professional Introduction to N-2-(3-oxomorpholin-4-yl)ethylprop-2-enamide (CAS No. 2411276-97-4)

N-2-(3-oxomorpholin-4-yl)ethylprop-2-enamide, a compound with the chemical identifier CAS No. 2411276-97-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of this amide derivative incorporates a morpholine moiety, which is well-known for its role in enhancing the bioavailability and pharmacological activity of various drug molecules.

The morpholine ring in N-2-(3-oxomorpholin-4-yl)ethylprop-2-enamide is particularly noteworthy, as it contributes to the compound's stability and solubility characteristics. These attributes are crucial for drug development, as they influence how effectively a compound can be absorbed and utilized by the body. Recent studies have highlighted the morpholine scaffold's ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in the treatment of neurological disorders. Research has demonstrated that amide derivatives, such as N-2-(3-oxomorpholin-4-yl)ethylprop-2-enamide, can interact with central nervous system receptors in a manner that may alleviate symptoms associated with conditions like epilepsy and chronic pain. The specific arrangement of atoms in this molecule allows it to bind effectively to these receptors, potentially leading to more targeted and effective treatments.

In addition to its neurological applications, N-2-(3-oxomorpholin-4-yl)ethylprop-2-enamide has shown promise in preliminary studies related to anti-inflammatory and analgesic properties. The combination of the morpholine ring and the propenamide group creates a versatile framework that can be further modified to enhance specific pharmacological effects. This flexibility makes it an attractive candidate for further investigation into its potential as a lead compound for new drug candidates.

The synthesis of N-2-(3-oxomorpholin-4-yl)ethylprop-2-enamide involves a series of well-established organic reactions, including condensation and cyclization processes. These synthetic pathways have been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. The ability to produce this compound efficiently underscores its feasibility for industrial-scale production and clinical trials.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of N-2-(3-oxomorpholin-4-yl)ethylpropenamide. Molecular modeling techniques have allowed researchers to predict how this compound will interact with biological targets at the atomic level. These insights have guided the design of analogs with improved pharmacokinetic profiles, further enhancing its therapeutic potential.

The pharmacokinetic properties of this compound are another area of intense interest. Studies indicate that N-2-(3-oxomorpholin-4-yethylpropenamide) exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. This means that it can be administered orally or through other routes with predictable effects on target tissues. Such properties are critical for developing drugs that are both effective and safe for patient use.

Furthermore, the safety profile of N--(3--oxomorpholin--4--yethylprop--2--enamide) has been evaluated through preclinical studies. These investigations have revealed no significant toxicities at relevant doses, suggesting that it may be well-tolerated by patients. However, further research is needed to fully understand its long-term effects and potential side effects.

The development of new pharmaceuticals is often a lengthy and complex process, but compounds like N--(3--oxomorpholin--4--yethylprop--2--enamide) offer hope for more efficient pathways to discovery. By leveraging existing knowledge about molecular structures and their interactions with biological systems, researchers can accelerate the identification of promising drug candidates. This approach not only saves time but also reduces costs associated with drug development.

In conclusion, N--(3--oxomorpholin--4--yethylprop--2--enamide (CAS No. 2411276--) represents a significant step forward in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further investigation into treating neurological disorders and other conditions. As research continues to uncover new applications for this compound, it holds great potential for improving patient care and quality of life.